Cas no 1174887-28-5 (5-(3-methylpiperidin-1-yl)methylthiophene-2-carboxylic acid)
1174887-28-5 structure
Product Name:5-(3-methylpiperidin-1-yl)methylthiophene-2-carboxylic acid
CAS No:1174887-28-5
MF:C12H17NO2S
MW:239.33388209343
MDL:MFCD12548044
CID:3159822
PubChem ID:45923692
Update Time:2025-04-21
5-(3-methylpiperidin-1-yl)methylthiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-[(3-methylpiperidin-1-yl)methyl]thiophene-2-carboxylic acid
- 5-(3-methylpiperidin-1-yl)methylthiophene-2-carboxylic acid
- ZWB88728
- 5-[(3-METHYLPIPERIDINO)METHYL]-2-THIOPHENECARBOXYLIC ACID
- 5-((3-Methylpiperidin-1-yl)methyl)thiophene-2-carboxylic acid
- AKOS005168951
- EN300-92492
- 1174887-28-5
- 5-((3-Methylpiperidin-1-yl)methyl)thiophene-2-carboxylicacid
- STL414714
-
- MDL： MFCD12548044
- Inchi： 1S/C12H17NO2S/c1-9-3-2-6-13(7-9)8-10-4-5-11(16-10)12(14)15/h4-5,9H,2-3,6-8H2,1H3,(H,14,15)
- InChI Key： WKWQQYZEOKAZRA-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC=C1CN1CCCC(C)C1
Computed Properties
- Exact Mass: 239.09799996Da
- Monoisotopic Mass: 239.09799996Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 68.8Ų
5-(3-methylpiperidin-1-yl)methylthiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM487465-1g |
5-((3-Methylpiperidin-1-yl)methyl)thiophene-2-carboxylic acid |
1174887-28-5 | 97% | 1g |
$262 | 2023-01-19 | |
| Chemenu | CM487465-5g |
5-((3-Methylpiperidin-1-yl)methyl)thiophene-2-carboxylic acid |
1174887-28-5 | 97% | 5g |
$779 | 2023-01-19 | |
| Enamine | EN300-92492-0.05g |
5-[(3-methylpiperidin-1-yl)methyl]thiophene-2-carboxylic acid |
1174887-28-5 | 95% | 0.05g |
$176.0 | 2023-09-01 | |
| Enamine | EN300-92492-0.1g |
5-[(3-methylpiperidin-1-yl)methyl]thiophene-2-carboxylic acid |
1174887-28-5 | 95% | 0.1g |
$262.0 | 2023-09-01 | |
| Enamine | EN300-92492-0.25g |
5-[(3-methylpiperidin-1-yl)methyl]thiophene-2-carboxylic acid |
1174887-28-5 | 95% | 0.25g |
$374.0 | 2023-09-01 | |
| Enamine | EN300-92492-0.5g |
5-[(3-methylpiperidin-1-yl)methyl]thiophene-2-carboxylic acid |
1174887-28-5 | 95% | 0.5g |
$590.0 | 2023-09-01 | |
| Enamine | EN300-92492-1.0g |
5-[(3-methylpiperidin-1-yl)methyl]thiophene-2-carboxylic acid |
1174887-28-5 | 95% | 1.0g |
$756.0 | 2023-02-11 | |
| Enamine | EN300-92492-2.5g |
5-[(3-methylpiperidin-1-yl)methyl]thiophene-2-carboxylic acid |
1174887-28-5 | 95% | 2.5g |
$1202.0 | 2023-09-01 | |
| Enamine | EN300-92492-5.0g |
5-[(3-methylpiperidin-1-yl)methyl]thiophene-2-carboxylic acid |
1174887-28-5 | 95% | 5.0g |
$1946.0 | 2023-02-11 | |
| Enamine | EN300-92492-10.0g |
5-[(3-methylpiperidin-1-yl)methyl]thiophene-2-carboxylic acid |
1174887-28-5 | 95% | 10.0g |
$2776.0 | 2023-02-11 |
5-(3-methylpiperidin-1-yl)methylthiophene-2-carboxylic acid Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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